4-amino-5-(4-propoxyphenyl)-2-pyrimidinethiol

• IUPAC Name: 6-amino-5-(4-propoxyphenyl)-1H-pyrimidine-2-thione
• InChI: InChI=1S/C13H15N3OS/c1-2-7-17-10-5-3-9(4-6-10)11-8-15-13(18)16-12(11)14/h3-6,8H,2,7H2,1H3,(H3,14,15,16,18)
• InChI Key: LPIXRNMYJTZHGP-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C2=C(NC(=S)N=C2)N
• Molecular Formula: C13H15N3OS
• Molecular Weight: 261.34 g/mol

Description

4-amino-5-(4-propoxyphenyl)-2-pyrimidinethiol, also known as PPT, is a synthetic compound that has been widely used in scientific research. PPT is a potent inhibitor of the enzyme protein tyrosine phosphatase 1B (PTP1B), which plays a crucial role in regulating insulin signaling and glucose homeostasis. PPT has been shown to have potential therapeutic applications in the treatment of type 2 diabetes, obesity, and other metabolic disorders.

Mechanism of Action

4-amino-5-(4-propoxyphenyl)-2-pyrimidinethiol exerts its effects by inhibiting the activity of PTP1B, a key regulator of insulin signaling. PTP1B dephosphorylates and inactivates insulin receptor substrates (IRS), thereby reducing insulin signaling and glucose uptake. By inhibiting PTP1B, 4-amino-5-(4-propoxyphenyl)-2-pyrimidinethiol enhances insulin signaling and glucose uptake, leading to improved glucose homeostasis and insulin sensitivity.
Biochemical and Physiological Effects
4-amino-5-(4-propoxyphenyl)-2-pyrimidinethiol has been shown to have a variety of biochemical and physiological effects. In addition to its effects on insulin signaling and glucose uptake, 4-amino-5-(4-propoxyphenyl)-2-pyrimidinethiol has been shown to reduce inflammation and oxidative stress, which are associated with the development of metabolic disorders. 4-amino-5-(4-propoxyphenyl)-2-pyrimidinethiol has also been shown to improve lipid metabolism and reduce adiposity in animal models of obesity.

Advantages and Limitations for Lab Experiments

One advantage of using 4-amino-5-(4-propoxyphenyl)-2-pyrimidinethiol in lab experiments is its specificity for PTP1B. 4-amino-5-(4-propoxyphenyl)-2-pyrimidinethiol has been shown to have minimal effects on other protein tyrosine phosphatases, which may reduce off-target effects. However, one limitation of using 4-amino-5-(4-propoxyphenyl)-2-pyrimidinethiol is its relatively low potency compared to other PTP1B inhibitors. This may limit its effectiveness in certain experimental settings.

Future Directions

There are several future directions for research on 4-amino-5-(4-propoxyphenyl)-2-pyrimidinethiol and its potential therapeutic applications. One area of interest is the development of more potent and selective PTP1B inhibitors. Another area of interest is the investigation of 4-amino-5-(4-propoxyphenyl)-2-pyrimidinethiol's effects on other metabolic pathways and cellular processes. Finally, clinical trials are needed to determine the safety and efficacy of 4-amino-5-(4-propoxyphenyl)-2-pyrimidinethiol in humans.

Scientific Research Applications

4-amino-5-(4-propoxyphenyl)-2-pyrimidinethiol has been extensively studied for its potential therapeutic applications in the treatment of metabolic disorders. In particular, 4-amino-5-(4-propoxyphenyl)-2-pyrimidinethiol has been shown to improve insulin sensitivity and glucose tolerance in animal models of type 2 diabetes and obesity. 4-amino-5-(4-propoxyphenyl)-2-pyrimidinethiol has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.